sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite
Brand Name: Vulcanchem
CAS No.: 1328-24-1
VCID: VC20928127
InChI: InChI=1S/C28H17N3O4.Na.H2O3S/c29-17-9-11-19(23-21(17)25(32)13-5-1-3-7-15(13)27(23)34)31-20-12-10-18(30)22-24(20)28(35)16-8-4-2-6-14(16)26(22)33;;1-4(2)3/h1-12,29,33,35H,30H2;;(H2,1,2,3)/q;+1;/p-2
SMILES: C1=CC=C2C(=C1)C(=C3C(=CC=C(C3=C2O)N=C4C=CC(=N)C5=C4C(=O)C6=CC=CC=C6C5=O)N)O.[O-]S(=O)[O-].[Na+]
Molecular Formula: C28H17N3NaO7S-
Molecular Weight: 563.5 g/mol

sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite

CAS No.: 1328-24-1

Cat. No.: VC20928127

Molecular Formula: C28H17N3NaO7S-

Molecular Weight: 563.5 g/mol

* For research use only. Not for human or veterinary use.

sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite - 1328-24-1

Specification

CAS No. 1328-24-1
Molecular Formula C28H17N3NaO7S-
Molecular Weight 563.5 g/mol
IUPAC Name sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite
Standard InChI InChI=1S/C28H17N3O4.Na.H2O3S/c29-17-9-11-19(23-21(17)25(32)13-5-1-3-7-15(13)27(23)34)31-20-12-10-18(30)22-24(20)28(35)16-8-4-2-6-14(16)26(22)33;;1-4(2)3/h1-12,29,33,35H,30H2;;(H2,1,2,3)/q;+1;/p-2
Standard InChI Key SOAHTTWDMVMMIQ-UHFFFAOYSA-L
Isomeric SMILES C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NC4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+]
SMILES C1=CC=C2C(=C1)C(=C3C(=CC=C(C3=C2O)N=C4C=CC(=N)C5=C4C(=O)C6=CC=CC=C6C5=O)N)O.[O-]S(=O)[O-].[Na+]
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)[NH2+]C4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+]

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